N-(4-fluorobenzyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C17H14FN3O3/c18-13-5-3-12(4-6-13)10-19-16(22)11-21-17(23)8-7-14(20-21)15-2-1-9-24-15/h1-9H,10-11H2,(H,19,22)
• InChI Key: POEPEHLIZZEGNH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

N-(4-fluorobenzyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical structure and its ability to interact with biological systems, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in biological systems. This compound has been shown to interact with proteins involved in cell signaling pathways, leading to changes in cellular function and ultimately resulting in therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models. Additionally, this compound has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorobenzyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide in lab experiments is its unique chemical structure, which allows for specific interactions with biological systems. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on N-(4-fluorobenzyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide. One area of interest is the development of this compound as a potential treatment for cancer, particularly in combination with other chemotherapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide involves the reaction of 2-(2-furyl)-3,6-dihydro-1H-pyridazine-4(5H)-one with 4-fluorobenzylamine in the presence of acetic anhydride. This reaction results in the formation of the desired compound, which can be purified through recrystallization.

Scientific Research Applications

N-(4-fluorobenzyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide has been extensively studied for its potential applications in medicinal chemistry. This compound has shown promising activity against a variety of diseases, including cancer, inflammation, and neurological disorders.